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Compound of Interest

Compound Name: Ethylhydroxymercury

Cat. No.: B15195345

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and synthesis of ethylhydroxymercury. The information is presented to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and related fields.

Core Chemical Properties

Ethylhydroxymercury, an organomercurial compound, possesses a unique set of chemical
and physical properties. While some specific experimental values such as pKa and aqueous
solubility are not readily available in the public literature, the existing data provides a solid
foundation for understanding its chemical behavior. A summary of its key properties is
presented in the table below for clear comparison.
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Property Value Source
Molecular Formula C2HeHgO PubChem
Molecular Weight 246.66 g/mol PubChem[1]
CAS Number 107-28-8 PubChem[1]

Organomercury compounds
Appearance are often clear to slightly Solubility of Things[2]

yellowish oily liquids.

Generally soluble in many
. organic solvents; limited B )
Solubility o ) Solubility of Things[2]
solubility in water, which can

be influenced by pH.

Data not available in searched
pKa .
literature.

Synthesis of Ethylhydroxymercury

The synthesis of ethylhydroxymercury can be achieved through a multi-step process, often
as an intermediate in the production of other organomercury compounds like thimerosal. The
following experimental protocol is based on methodologies described in the patent literature.

Experimental Protocol: Synthesis of
Ethylhydroxymercury Solution

Objective: To synthesize an aqueous solution of ethylhydroxymercury from mercuric chloride
and a diethylaluminum monochloride precursor.

Materials:
e Mercuric chloride (HgClI2)
e Diethylaluminum monochloride

e Organic solvent (e.g., normal hexane or methylene dichloride)
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e Aqueous hydrochloric acid (HCI)

o Deionized water

e Sodium hydroxide (NaOH) solution
Methodology:

e Reaction to form Chloroethylmercury: In a suitable reaction vessel, mercuric chloride is
reacted with diethylaluminum monochloride in an organic solvent such as normal hexane or
methylene dichloride. This reaction yields a mixed liquor containing chloroethylmercury.

 Purification of Chloroethylmercury Intermediate:

o The resulting mixed liquor is first washed with aqueous hydrochloric acid to remove certain

impurities.

o Following the acid wash, the mixture is further washed with deionized water to remove
water-soluble impurities.

e Formation of Ethylhydroxymercury:

o To the purified mixed liquor containing chloroethylmercury, a sodium hydroxide solution is
added.

o This results in the formation of insoluble solid byproducts, which are removed by filtration.

o The filtrate is allowed to stand, leading to phase separation. The organic layer is removed,
yielding an aqueous solution of ethylhydroxymercury.

This protocol provides a foundational method for the preparation of an ethylhydroxymercury
solution. For specific applications, further purification and characterization would be necessary.

Visualizing the Synthesis and Biological Interaction

To further elucidate the synthesis and a key biological interaction of ethylhydroxymercury, the
following diagrams are provided in the DOT language for use with Graphviz.
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Caption: Synthesis workflow for an aqueous solution of ethylhydroxymercury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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